Cas no 93765-84-5 (1,5-Dibromo-2-fluoro-4-methylbenzene)

• Product Name: 1,5-Dibromo-2-fluoro-4-methylbenzene
• CAS No: 93765-84-5
• MF: C₇H₅Br₂F
• MW: 267.921004056931
• CID: 1029254
• PubChem ID: 2782790
• Update Time: 2025-05-24

1,5-Dibromo-2-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-2-fluoro-4-methylbenzene
• 2 4-DIBROMO-5-FLUOROTOLUENE
• SCHEMBL10456466
• DTXSID00382297
• Benzene, 1,5-dibromo-2-fluoro-4-methyl-
• 93765-84-5
• MFCD07368760
• 2,4-Dibromo-5-fluorotoluene
• SY361026

• Inchi： 1S/C7H5Br2F/c1-4-2-7(10)6(9)3-5(4)8/h2-3H,1H3
• InChI Key： ZLDSERFKDDAPER-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C)F)Br

Computed Properties

• Exact Mass: 267.87215g/mol
• Monoisotopic Mass: 265.87420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

1,5-Dibromo-2-fluoro-4-methylbenzene Security Information

• Hazard Category Code： 22
• Safety Instruction： 36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,5-Dibromo-2-fluoro-4-methylbenzene

Introduction to 1,5-Dibromo-2-fluoro-4-methylbenzene (CAS No. 93765-84-5)

1,5-Dibromo-2-fluoro-4-methylbenzene (CAS No. 93765-84-5) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its molecular structure, which includes two bromine atoms, one fluorine atom, and one methyl group attached to a benzene ring. The specific arrangement of these substituents imparts distinct physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1,5-Dibromo-2-fluoro-4-methylbenzene can be represented as C₈H₅Br₂F. The presence of bromine and fluorine atoms significantly influences its reactivity and stability. Bromine atoms are known for their ability to participate in various substitution and elimination reactions, making this compound a versatile starting material for the synthesis of a wide range of derivatives. The fluorine atom, on the other hand, imparts unique electronic properties to the molecule, enhancing its stability and reactivity in certain chemical environments.

In the field of pharmaceutical research, 1,5-Dibromo-2-fluoro-4-methylbenzene has shown promise as an intermediate in the synthesis of novel drug candidates. Recent studies have explored its use in the development of antiviral agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound that exhibited potent antiviral activity against several strains of influenza virus. The bromine and fluorine substituents were found to play a crucial role in enhancing the antiviral efficacy of these compounds.

Beyond pharmaceutical applications, 1,5-Dibromo-2-fluoro-4-methylbenzene has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with specific functional characteristics. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of conjugated polymers with enhanced electronic conductivity. These polymers have potential applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

In organic synthesis, 1,5-Dibromo-2-fluoro-4-methylbenzene serves as a valuable starting material for the preparation of complex organic molecules. Its reactivity with various nucleophiles and electrophiles allows for the construction of diverse molecular architectures. A notable example is its use in palladium-catalyzed cross-coupling reactions, which are widely employed in the synthesis of biologically active compounds and functional materials. A recent study published in Tetrahedron Letters demonstrated the efficient synthesis of a series of substituted benzene derivatives using this compound as a key intermediate.

The physical properties of 1,5-Dibromo-2-fluoro-4-methylbenzene, such as its melting point (103°C) and boiling point (230°C), are influenced by the presence of bromine and fluorine atoms. These properties make it suitable for various industrial processes that require stable intermediates with specific thermal characteristics. Additionally, its solubility in common organic solvents like dichloromethane and acetone facilitates its use in solution-phase synthetic reactions.

Safety considerations are an important aspect when handling any chemical compound. While 1,5-Dibromo-2-fluoro-4-methylbenzene is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks. Additionally, adequate ventilation should be provided to prevent inhalation of vapors.

In conclusion, 1,5-Dibromo-2-fluoro-4-methylbenzene (CAS No. 93765-84-5) is a versatile halogenated aromatic compound with a wide range of applications in pharmaceutical research, materials science, and organic synthesis. Its unique chemical structure and properties make it an invaluable intermediate in the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new applications and potential uses for this compound, further highlighting its significance in modern chemistry.